Cas no 78578-55-9 ( )

  structure
  structure
Product Name: 
CAS No:78578-55-9
MF:C9H8N4O2S
MW:236.250419616699
CID:875551
PubChem ID:7039002
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(3-NITROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE
    • AKOS010968320
    • [4-(3-Nitro-phenyl)-thiazol-2-yl]-hydrazine
    • 78578-55-9
    •  
    • MDL: MFCD00454704
    • Inchi: 1S/C9H8N4O2S/c10-12-9-11-8(5-16-9)6-2-1-3-7(4-6)13(14)15/h1-5H,10H2,(H,11,12)
    • InChI Key: LGDRZMUIHCSRSO-UHFFFAOYSA-N
    • SMILES: S1C(NN)=NC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.037
  • Monoisotopic Mass: 236.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2
  • XLogP3: 2
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